Food hubs are nascent organizational innovations in local and regional food systems. Although the number of food hubs in the U.S. has grown over the past decade, their purpose in the food system is still debated. There is a lack of clarity in whether food hubs primarily pursue a social mission, economic value creation, or both simultaneously. To better understand the purpose of food hubs in the food system, this study draws from social entrepreneurship literature and examines the entrepreneurial processes by which food hubs were formed. By employing a comparative case study research method, the study examines four food hubs with different organizational models in the U.S. state of Michigan. The results show that food hubs are social enterprises aimed to simultaneously create social and economic value. Social value proposition, however, can be multifaceted and differs by food hub type. The key differences in food hub models stem from their legal business status, markets they serve, scope and scale of both mobilized resources and economic activities in ‘farm to fork’ supply chains.

Non-tariff measures as hidden barriers to agricultural trade would not only result in production and welfare distortions due to the international relocation of activities along the agricultural value chain, but also yield subsequent consequences to both the scale and distribution of carbon emissions from the agri-food system. This paper estimates ad valorem equivalents of non-tariff measures using a gravity model in combination with detailed bilateral trade data of 2001-2019, and incorporates the estimations in the Global Trade Analysis Project model and a multi-regional input-output table of Eora26 to quantify economic and environmental impacts of non-tariff measures. We show that while tariff equivalents are on average positive for all types of non-tariff measures, there are substantial heterogeneities across countries and products. The extra trade barriers imposed by these measures would increase the scale of domestic agriculture-related sectors for most agriculture importing countries, and vice versa for major exporters. Meanwhile, they would reduce the global welfare at amount of 16 millions US dollars on average and in particular, the welfare of key imposers and targeting markets of non-tariff measures. Carbon emissions from the agri-food system tend to increase about 1% around the world, especially due to the larger food processing industry in developed countries. Our paper confirms that non-tariff measures lead to both welfare distortions and carbon emissions in the agri-food system. It thus calls for urgent needs to promote further reforms of the agricultural trade regime and the policy coordination across countries to facilitate agri-food system transformation with more integration and sustainability.

The agricultural sector in Sweden, as elsewhere, is affected by increased intensification and specialisation, leading to fewer and larger farms. The majority of agricultural firms acquire profits by pushing an economies of scale strategy, which is not always possible for small farms. However, there are alternative strategies. This teaching case focuses on a small farm in Sweden and offers students an opportunity to study the management of business model innovation in this context. The case explores the value creation strategy of a cattle farm and applies activities such as mapping a business model, developing suggestions for business model innovation, analysing existing and lacking managerial competences and pinpointing implications for agricultural policy. As a result, profitability, competitiveness and sustainability of the study farm should be achieved, together with acquisition of knowledge and skills by its owner. This educational case is suitable for agricultural students of different levels requiring knowledge of business and management.

Developing country food supply chains have been pummeled by a series (and often a confluence) of shocks over the past several decades, including the Russia-Ukraine war, COVID-19, climate shocks from hurricanes to floods to droughts, animal and plant diseases, an intensification of road banditry and local conflicts, and overlaying all these, deep transformation in markets themselves with new requirements for quality and food safety. Yet supply chains have been largely resilient, adapting and bouncing back in surprising ways. We show that this has often involves deep ‘pivoting’ by one segment or one value chain, and ‘co-pivoting’ by another to facilitate the former’s pivot. We present a conceptual framework and then illustrate with a variety of examples from Africa and Asia, such as pivoting toward e-commerce by Asian retailers and co-pivoting by delivery intermediaries; pivoting toward quality horticultural production by African and Asian farmers and co-pivoting by mobile outsource services for farming and marketing; and building of redundant ports to protect rice milling operations from climate shocks in Asia by agribusiness and logistic firms. The paper provides implications for policy to facilitate these adaptions and for resilience strategies of agribusiness firms.

Addressing labor issues is crucial to agrifood value chain analysis, improvements and sustainability. However, the specific contribution of value chain approaches to discussions on labor in agriculture is still a research gap. To fill this gap, we reviewed the international literature on labor in agrifood value chains. We performed a scientometric analysis of the articles indexed in Scopus, which was composed by a bibliometric, diachronic and synchronic analysis. The main results show that labor in agrifood value chains is a relative new scientific community. Researchers’ interest evolved around three hotspots over the past 20 years, and five consolidated research domains. Our review provides an overview about the main characteristics of a rising scientific community, and a synthesis of knowledge produced to support scientific innovation on labor in agrifood value chains. Regarding chain agents, our results stress the importance of governance for improving employment and working conditions to promote chain sustainability.

European policies, especially the ‘farm-to-fork strategy’, address the challenge posed by the ecological transition in agriculture setting up a new technological paradigm. In this context, collective smart innovations may play a crucial role, enabling to meet current citizen-consumers’ needs as well as producing positive environmental and social externalities. Lately, wineries, in the attempt to improve the sustainability of production process and the creation of competitive advantages, reoriented their investments in research and development embracing smart innovations. The latter, when supported by appropriate models of corporate governance, can facilitate business decisions and create shared value. Despite its relevance, literature on the topic is still scarce. This study aims to investigate the role played by collective smart innovations and corporate governance in the sustainable and ecological transition of wineries and, specifically, wine cooperatives. The case study methodology was adopted investigating the collective innovation ‘I mille per l’Aglianico’ implemented by the Italian wine cooperative ‘La Guardiense’. Results show that the collective smart innovation experienced by ‘La Guardiense’ had impacts in terms of internal economies, such as increase in sales and costs reduction; and in terms of external social economies, such as local development and environmental protection.

This paper examines the trade resilience of low-income and food-deficit countries (LIFDCs) during the COVID-19 pandemic. Since the pandemic declaration, LIFDCs have faced unique challenges due to their heavy reliance on food imports. This paper identifies the differential trade effects of COVID-19 lockdowns on agri-food exports to LIFDCs using a dynamic treatment effects model and monthly product-level agri-food trade data. The baseline results show a sharp decrease in agri-food exports to LIFDCs in the first three months after the pandemic declaration and a gradual recovery afterward. Additional analyses at the product and country levels show that LIFDCs focused on securing cereal products from foreign sources and that imports of other agri-food products contracted considerably relative to the counterfactual. The foreign supply chains of LIFDCs were less resilient in the first quarter after the treatment than those of other low-income countries, but their recovery was also faster than in those other countries. The paper provides the empirical underpinning for concerns raised by international organizations regarding the resilience of agri-food supply chains and COVID-19 containment measures, revealing the differential impact that lockdowns had on agri-food trade resilience in the developing world.

Despite the inherent potential of and merits in adopting modern agricultural technology, the present-day farmer in Sub-Saharan Africa is yet to catch up with the rest of the world in harnessing this potential. To extend the knowledge in the adoption of technology theory, this study examines factors, in particular farmers’ group participation and access to agricultural extension services on farmers’ adoption of modern agricultural technologies (specifically, the use of fertilizers, chemicals and appropriate plant density) and the consequent impact of adopting these agricultural technologies on farmers’ economic performance (income) in the coastal regions of Kenya. Logit regression and multiple linear regression models were used to analyse a sample of 372 smallholder cashew farmers in the Coastal Province of Kenya in 2018. The results show that access to extension services and group membership have statistically significant effects on adopting modern agricultural technologies, namely on fertilizer and pesticide usage and appropriate planting densities. However, fertilizer usage had a negative effect on economic performance while pesticide application showed no effect, and higher planting density had a positive effect. The study recommends that the policy should prioritize extension programs that leverage local platforms such as farmer groups to disseminate agricultural information and economically feasible technologies, such as appropriate cashew planting density – as this was shown to lead to more profitable agribusiness ventures.

Social preference theory highlights an alternative explanation for consumption choices that are not consistent with rational economic decision making. In the current research, social preference theorizing is advanced by highlighting consumers’ exposure to developing countries (international exposure) as a factor that increases disposition to support fairtrade. The study shows that internationally exposed consumers through direct and indirect means demonstrate social concern by engaging in fairtrade food purchasing behaviour. Managers employing social preference appeals could prioritise internationally exposed consumers and heighten perceptions of equality restoration for a global reference group. The results imply that fairtrade marketers and public policymakers should highlight the benefits of fairtrade products to promote global equity.

Rapid advances in biotechnology have made R&D (research & development) investments an important strategic goal. Yet, despite the increasing growth in R&D investments, an understanding of the decision-making processes surrounding the attainment of a firm’s R&D goal remains underdeveloped. This study addresses this gap where a firm’s R&D goal seeking process is offered. Specifically, unlike prior studies that focus on the firm’s financial goals (i.e. return on assets (ROA)), this R&D goal seeking process draws on a concept of R&D performance aspiration deviations (PAD) where it introduces risk-taking behaviors that impact a firm’s R&D investments. This study argues that a market’s technological progress or market dynamism also influences this R&D goal seeking process. In using fixed effects (FE) linear regressions, hypotheses were developed to examine these arguments in the biotechnology industry.